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Compound of Interest

Compound Name: Allyl pentaerythritol

Cat. No.: B1305306 Get Quote

Essential Safety and Handling Guide for Allyl
Pentaerythritol
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Allyl Pentaerythritol (CAS No. 91648-24-7).

Following these procedures is essential for ensuring personal safety and environmental

protection.

Hazard Summary
Allyl pentaerythritol is classified as a combustible liquid that is harmful to aquatic life with

long-lasting effects.[1][2][3] It is imperative to prevent its release into the environment.[1]

Personal Protective Equipment (PPE)
When handling Allyl Pentaerythritol, the following personal protective equipment is mandatory

to minimize exposure and ensure safety.

Eye Protection: Wear chemical safety goggles or eyeshields.[3] In case of splashes, a face

shield should also be used.

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.[3]

Gloves should be inspected for integrity before each use and disposed of properly after

handling the substance.[4]
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Respiratory Protection: In a well-ventilated area, respiratory protection is not typically

required.[1] However, if there is a risk of aerosol formation or if working in an area with

inadequate ventilation, a multi-purpose combination respirator cartridge is recommended.[3]

Body Protection: A standard laboratory coat or work uniform should be worn to prevent skin

contact.[5] In cases of potential significant splashing, chemical-resistant coveralls are

advised.

Operational Plan: Step-by-Step Handling Procedure
1. Pre-Handling Preparations

Ensure the work area is well-ventilated.[6]

Locate and verify the functionality of the nearest safety shower and eyewash station.

Confirm that all necessary PPE is available and in good condition.

Prepare a designated waste container for Allyl Pentaerythritol waste.

2. Handling the Chemical

Limit all unnecessary personal contact with the chemical.[7]

Keep the container tightly sealed when not in use.[6][7]

Avoid eating, drinking, or smoking in the handling area.[7]

Dispense the liquid carefully to avoid splashing and the formation of aerosols.[1]

3. Post-Handling Procedures

Wash hands thoroughly with soap and water after handling.[1][7]

Clean the work area and any equipment used.

Store Allyl Pentaerythritol in its original, tightly sealed container in a cool, dry, and well-

ventilated area.[7]
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Ensure contaminated clothing is laundered separately.[7]

Emergency Procedures
Spills: In the event of a spill, evacuate non-essential personnel. Do not allow the substance

to enter drains.[1] Cover drains and absorb the spill using a liquid-absorbent material like

Chemizorb®.[1] Collect the absorbed material and place it in a suitable container for

disposal.[1]

First Aid:

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes.[1] Remove contact lenses if present and easy to do.

Skin Contact: Take off immediately all contaminated clothing.[1] Rinse skin with water or

shower.[1]

Inhalation: Move to fresh air.[1]

Ingestion: Rinse mouth with water and then drink plenty of water (at most two glasses).[1]

If feeling unwell, consult a doctor.[1]

Disposal Plan
Waste from Allyl Pentaerythritol must be managed as hazardous waste in accordance with all

local, state, and federal regulations.[1][5]

1. Waste Collection

Collect all waste containing Allyl Pentaerythritol, including contaminated absorbents and

disposable PPE, in a designated, compatible, and properly labeled hazardous waste

container.[8]

Do not mix with other waste streams.[1] The container should be kept tightly closed.[8]

2. Container Labeling
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Label the waste container clearly with the words "HAZARDOUS WASTE" and the full

chemical name "Allyl Pentaerythritol".[8]

3. Storage of Waste

Store the waste container in a designated satellite accumulation area near the point of

generation.[8]

4. Final Disposal

Arrange for the disposal of the hazardous waste through an approved waste disposal plant

or your institution's environmental health and safety department.[1]

Uncleaned containers should be treated as the product itself and disposed of in the same

manner.[1]

Quantitative Data
Property Value

Flash Point 113 °C / 235.4 °F (closed cup)[3]

Density 0.985 g/mL at 25 °C[3]

Boiling Point 100 °C at 0.1 mmHg[3]

Refractive Index n20/D 1.465[3]

Storage Class 10 (Combustible liquids)[3]
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Workflow for Handling and Disposal of Allyl Pentaerythritol
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Caption: Logical workflow for the safe handling and disposal of Allyl Pentaerythritol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1305306?utm_src=pdf-body-img
https://www.benchchem.com/product/b1305306?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1305306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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